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Compound of Interest

Compound Name: YX-2-107

Cat. No.: B10821831 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility challenges encountered when working

with the selective CDK6-degrading PROTAC, YX-2-107, in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving YX-2-107?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

YX-2-107.[1][2] It is a potent organic solvent capable of dissolving many non-polar compounds

for in-vitro testing.[3][4]

Q2: What is the known solubility of YX-2-107 in DMSO?

A2: The solubility of YX-2-107 in DMSO is high, with sources reporting concentrations of up to

100 mg/mL (with the aid of ultrasonication).[2] Another source indicates a solubility of at least

2.4 mg/mL (2.7 mM), recommending sonication and heating to facilitate dissolution.[1]

Commercially, it is also available as a 10 mM solution in DMSO.[5]

Q3: What are the key chemical properties of YX-2-107?

A3: YX-2-107 is a PROTAC (Proteolysis Targeting Chimera) designed to selectively degrade

Cyclin-Dependent Kinase 6 (CDK6).[1][5][6][7] Its molecular formula is C45H51N11O9, with a

molecular weight of approximately 889.97 g/mol .[6]
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Quantitative Solubility Data
The following table summarizes the reported solubility data for YX-2-107.

Solvent Concentration Conditions Source(s)

DMSO 100 mg/mL Ultrasonic [2]

DMSO 2.4 mg/mL (2.7 mM)
Sonication and

heating recommended
[1]

DMSO 10 mM
Commercially

available solution
[5]

Troubleshooting Guide
This guide addresses specific issues that may arise when preparing and using YX-2-107 in cell

culture experiments.

Q4: I observed precipitation or cloudiness after diluting my YX-2-107 DMSO stock into my

aqueous cell culture medium. What is happening?

A4: This is a common issue known as "precipitation upon dilution".[4] It occurs because YX-2-
107, like many small molecules, is significantly less soluble in aqueous solutions like cell

culture media than in a potent organic solvent like DMSO.[4] When the concentrated DMSO

stock is added to the medium, the local concentration of YX-2-107 can temporarily exceed its

solubility limit in the mixed aqueous/DMSO environment, causing it to precipitate.[4]

Q5: How can I prevent YX-2-107 from precipitating in my cell culture medium?

A5: Several strategies can help maintain the solubility of YX-2-107 during your experiment:

Optimize Final DMSO Concentration: While minimizing DMSO is ideal, a slightly higher final

concentration may be needed to keep the compound in solution. Many cell lines can tolerate

DMSO up to 0.5% (v/v) without significant toxicity, but it is crucial to include a vehicle control

with the identical DMSO concentration in your experiments.[8]
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Use Pre-warmed Media: Adding the compound stock to cold media can decrease its

solubility. Always use media that has been pre-warmed to your experimental temperature

(e.g., 37°C).[9]

Modify the Dilution Method: Instead of adding the DMSO stock directly to your full volume of

media, perform a serial or stepwise dilution. Adding the stock solution dropwise into the

medium while gently vortexing or swirling can also facilitate better mixing and prevent

localized high concentrations that lead to precipitation.[9]

Lower the Final Working Concentration: The simplest reason for precipitation is that the

compound's concentration exceeds its solubility limit in the final medium.[8] Consider testing

a lower final concentration of YX-2-107 if precipitation persists.

Q6: I'm still facing solubility issues. Are there other techniques I can try?

A6: If the above steps are insufficient, you might consider more advanced strategies, though

these require careful validation to ensure they do not interfere with your experimental model:

Use of Co-solvents: The addition of other water-miscible organic co-solvents, such as

ethanol or polyethylene glycol (PEG), can sometimes improve solubility.[8] However, the

tolerance of your specific cell line to any co-solvent must be empirically determined.

pH Adjustment: For compounds with ionizable groups, solubility can be highly dependent on

the pH of the solution.[8] Modifying the pH of your buffer system could improve solubility, but

this must be done cautiously to avoid affecting cell health or compound activity.

Experimental Protocols
Protocol 1: Preparation of a YX-2-107 Stock Solution

Bring the vial of powdered YX-2-107 to room temperature before opening.

Add the appropriate volume of 100% DMSO to achieve the desired high-concentration stock

(e.g., 10 mM).

To aid dissolution, cap the vial tightly and vortex thoroughly. If needed, sonicate the vial in a

water bath or gently warm it as recommended.[1]
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Visually inspect the solution to ensure all solid material has dissolved. The solution should be

clear.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles.[5]

Store the stock solution aliquots at -20°C for short-term (months) or -80°C for long-term (up

to a year) storage.[5][10]

Protocol 2: Dilution of YX-2-107 into Cell Culture Medium

Thaw a single-use aliquot of the YX-2-107 DMSO stock solution at room temperature.

Pre-warm the required volume of cell culture medium to 37°C.[9]

Perform a serial dilution of the DMSO stock in pre-warmed medium. For example, to achieve

a 1 µM final concentration from a 10 mM stock (a 1:10,000 dilution), you could perform

intermediate dilutions in medium.

Alternatively, for a direct dilution, add the required small volume of DMSO stock to the final

volume of pre-warmed medium. Add the stock dropwise while gently swirling the medium to

ensure rapid dispersal.

Ensure the final concentration of DMSO in the medium is as low as possible and does not

exceed a level toxic to your cells (typically <0.5%).[8] Always include a vehicle control

(medium with the same final DMSO concentration) in your experimental setup.
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Caption: Experimental workflow for preparing and troubleshooting YX-2-107 solutions.
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Caption: Mechanism of action for YX-2-107 as a CDK6-degrading PROTAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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